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Compound of Interest

Compound Name: Basic yellow 40

CAS No.: 12221-86-2

Cat. No.: B15555209

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Basic Yellow 40, also known as C.I. Basic Yellow 40, is a fluorescent cationic dye belonging

to the coumarin class.[1] It is widely recognized for its application in forensic science for the

enhancement of latent fingerprints developed with cyanoacrylate (superglue) fuming on non-

porous surfaces.[2][3] Beyond forensics, Basic Yellow 40 finds utility in various industrial and

research applications, including the dyeing of acrylic fabrics, paper, leather, and inks.[4][5]

Furthermore, preliminary findings suggest its potential in biomedical research, with indications

of anticancer activity through the inhibition of fatty acid and cholesterol synthesis.[6] This

document provides detailed information on the preparation of Basic Yellow 40 staining

solutions, along with protocols for its primary applications.

Data Presentation: Formulation of Basic Yellow 40
Staining Solutions

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 11 Tech Support

https://www.benchchem.com/product/b15555209#bc-rfq
https://www.benchchem.com/product/b15555209/docs?utm_src=pdf-body#application-notes-and-protocols-for-basic-yellow-40-staining-solutions
https://www.benchchem.com/product/b15555209/docs?utm_src=pdf-body#application-notes-and-protocols-for-basic-yellow-40-staining-solutions
https://www.bvda.com/en/basic-yellow-40
https://rmreagents.com/product/basic-yellow-40-powder/
https://www.nbinno.com/article/other-organic-chemicals/top-5-forensic-applications-basic-yellow-40-kg
https://www.benchchem.com/product/b15555209/docs?utm_src=pdf-body#application-notes-and-protocols-for-basic-yellow-40-staining-solutions
https://www.colorantsgroup.com/pdf/tds-basic-yellow-40.pdf
https://www.dyestuff.co.in/basic-yellow-40-5057854.html
https://www.biosynth.com/p/FB159771/29556-33-0-basic-yellow-40
https://www.benchchem.com/product/b15555209/docs?utm_src=pdf-body#application-notes-and-protocols-for-basic-yellow-40-staining-solutions
https://www.benchchem.com/product/b15555209/docs?utm_src=pdf-body#application-notes-and-protocols-for-basic-yellow-40-staining-solutions
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15555209?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


The following table summarizes various formulations for Basic Yellow 40 staining solutions,

primarily for forensic applications. The choice of solvent and concentration can be adapted

based on the specific application and substrate.

Formulation ID
Basic Yellow
40
Concentration

Solvent
Intended
Application

Reference

F-01
1 g / 500 mL

(0.2% w/v)
Methanol

Latent

Fingerprint

Enhancement

[7]

F-02
2 g / 1 L (0.2%

w/v)
Ethanol

Latent

Fingerprint

Enhancement

[1]

F-03 50 g / 1 L Water General Dyeing [4]

F-04 50 g / 1 L Acetic Acid General Dyeing [4]

F-05
0.5 g / 500 mL

(with additives)
Distilled Water

Water-based

Latent

Fingerprint

Enhancement

[8]

Note: For formulation F-05, the water-based solution also contains 40 mL of distilled water

mixed with 35 mL of ethylene glycol and Triton X-100 to create a powder suspension stock, of

which 1 mL is used.[8]

Experimental Protocols
Protocol 1: Preparation and Application of Basic Yellow
40 for Latent Fingerprint Enhancement
This protocol details the most common application of Basic Yellow 40 in forensic science.

Materials:

Basic Yellow 40 powder
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Methanol or Ethanol (ACS grade or higher)

Glass beaker or flask

Magnetic stirrer and stir bar (optional)

Graduated cylinder

Storage bottle (amber glass recommended)

Personal Protective Equipment (PPE): chemical-resistant gloves, safety goggles, lab coat

Fume hood

Procedure for Solution Preparation (Formulation F-01):

Ensure all work is conducted in a well-ventilated fume hood.

Weigh 1 gram of Basic Yellow 40 powder.

Measure 500 mL of methanol using a graduated cylinder.

Place the methanol in a glass beaker.

Slowly add the Basic Yellow 40 powder to the methanol while stirring. A magnetic stirrer can

be used for efficient mixing.

Continue stirring until the powder is completely dissolved. The solution will have a

transparent yellow appearance.

Transfer the prepared solution to a clearly labeled amber glass bottle for storage. The

working solution has a shelf life of approximately six months.[7]

Procedure for Staining Cyanoacrylate-Fumed Fingerprints:

Develop latent fingerprints on a non-porous surface using cyanoacrylate fuming according to

standard procedures.

Apply the Basic Yellow 40 solution to the fumed prints using one of the following methods:
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Immersion: Submerge the item in the staining solution for approximately 5 seconds.[9]

Spraying: Use a spray bottle to evenly apply the solution to the surface.

Brushing: Use a soft brush to gently paint the solution over the print.

Allow the dye to set for at least one minute.

Gently rinse the surface with a stream of cool water to remove excess dye.

Allow the item to air dry completely.

Visualize the stained fingerprints using a forensic light source in the 365-485 nm wavelength

range. The prints will fluoresce a bright yellow-green color.[10]

Photograph the fluorescent prints using appropriate filters for documentation.

Protocol 2: General Procedure for Textile Dyeing with
Basic Yellow 40
This protocol provides a general guideline for using Basic Yellow 40 to dye acrylic fabrics.

Materials:

Basic Yellow 40 powder

Water

Acetic acid (optional, to adjust pH)

Dyeing vessel (e.g., stainless steel pot)

Heating source

Stirring rod

Acrylic fabric

Procedure:
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Prepare a dye bath by dissolving Basic Yellow 40 powder in water. The concentration will

vary depending on the desired shade.

The pH of the dye bath should be maintained between 2 and 5 for optimal results.[11] Acetic

acid can be used to adjust the pH.

Introduce the acrylic fabric into the dye bath.

Gradually heat the dye bath to near boiling while stirring gently to ensure even dye uptake.

Maintain the temperature and continue stirring for the desired dyeing time, typically 30-60

minutes.

After dyeing, remove the fabric and rinse it thoroughly with water to remove any unfixed dye.

Allow the fabric to dry.

Protocol 3: Investigating the Anti-Cancer Properties of
Basic Yellow 40 (Hypothetical)
Disclaimer: The following is a generalized, hypothetical protocol based on a preliminary report.

[6] This application of Basic Yellow 40 is not well-established, and further research is required

to validate the findings and determine the precise mechanism of action.

Objective: To investigate the inhibitory effect of Basic Yellow 40 on the proliferation of a cancer

cell line.

Materials:

Basic Yellow 40 (high purity)

Appropriate cancer cell line (e.g., a line known for high lipid metabolism)

Cell culture medium and supplements (e.g., DMEM, FBS)

Cell culture flasks/plates

Incubator (37°C, 5% CO2)
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Phosphate-buffered saline (PBS)

Cell proliferation assay kit (e.g., MTT, WST-1)

Microplate reader

Microscope

Procedure:

Prepare a stock solution of Basic Yellow 40: Dissolve Basic Yellow 40 in a suitable solvent

(e.g., DMSO) to create a high-concentration stock solution. Sterilize by filtration.

Cell Seeding: Seed the cancer cells in a 96-well plate at a predetermined density and allow

them to adhere overnight in a CO2 incubator.

Treatment: Prepare serial dilutions of the Basic Yellow 40 stock solution in the cell culture

medium to achieve a range of final concentrations for treatment. The reported optimal

concentration for inhibiting cancer cell growth is 10⁻⁴ M.[6]

Remove the old medium from the cells and add the medium containing the different

concentrations of Basic Yellow 40. Include a vehicle control (medium with the solvent but no

dye).

Incubation: Incubate the cells for a defined period (e.g., 24, 48, 72 hours).

Cell Viability Assessment: After the incubation period, assess cell viability using a standard

proliferation assay (e.g., MTT).

Data Analysis: Measure the absorbance using a microplate reader and calculate the

percentage of cell viability for each concentration compared to the control. Determine the

IC50 value (the concentration that inhibits 50% of cell growth).
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Workflow for Preparation of Basic Yellow 40 Staining Solution

Preparation

Weigh Basic Yellow 40 Powder

Mix Powder and Solvent

Measure Solvent (e.g., Methanol)

Stir until Dissolved

Store in Labeled Amber Bottle

Click to download full resolution via product page

Caption: Preparation of Basic Yellow 40 Staining Solution.
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General Protocol for Staining with Basic Yellow 40

Staining Process

Apply Staining Solution
(Immerse, Spray, or Brush)

Allow Dye to Set

Rinse with Water

Air Dry
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Caption: General Staining Protocol using Basic Yellow 40.
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Proposed Anti-Cancer Mechanism of Basic Yellow 40

Basic Yellow 40
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Caption: Proposed Anti-Cancer Mechanism of Basic Yellow 40.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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